Cas no 88126-44-7 (2H-1-Benzopyran-2-one, 4-(4-hydroxyphenyl)-5,7-dimethoxy-)

• Product Name: 2H-1-Benzopyran-2-one, 4-(4-hydroxyphenyl)-5,7-dimethoxy-
• CAS No: 88126-44-7
• MF: C₁₇H₁₄O₅
• MW: 298.290065288544
• CID: 644154
• PubChem ID: 366371
• Update Time: 2025-04-19

2H-1-Benzopyran-2-one, 4-(4-hydroxyphenyl)-5,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 4-(4-hydroxyphenyl)-5,7-dimethoxy-
• 4-(4-hydroxyphenyl)-5,7-dimethoxychromen-2-one
• 4-(4-Hydroxyphenyl)-5,7-dimethoxy-2H-chromen-2-one
• CHEMBL153569
• NSC-634747
• 88126-44-7
• 4'-Hydroxy-5,7-dimethoxy-4-phenylcoumarin
• LMPK12100047
• CHEBI:184222
• NSC634747
• 4-(4-hydroxyphenyl)-5,7-dimethoxy-chromen-2-one
• DTXSID60327144

• Inchi： 1S/C17H14O5/c1-20-12-7-14(21-2)17-13(9-16(19)22-15(17)8-12)10-3-5-11(18)6-4-10/h3-9,18H,1-2H3
• InChI Key： ZCQHGWFKCJPSTB-UHFFFAOYSA-N
• SMILES： O1C(C=C(C2C=CC(=CC=2)O)C2C(=CC(=CC1=2)OC)OC)=O

Computed Properties

• Exact Mass: 298.08412354g/mol
• Monoisotopic Mass: 298.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 65Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Neoflavonoids Neoflavones